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In the realm of computational modeling, particularly in drug development and scientific
research, the accuracy of numerical solvers for ordinary differential equations (ODES) is
paramount. While many real-world systems are too complex for an exact solution, analytical
solutions for certain ODEs provide a crucial ground truth for validating the accuracy and
reliability of numerical methods.[1][2] This guide provides a comparative analysis of the
hypothetical OdE1 solver against known analytical solutions for a set of benchmark first-order
ODEs.

Benchmark Ordinary Differential Equations

To assess the performance of the OdE1 solver, a selection of first-order ordinary differential
equations with well-established analytical solutions were used as benchmarks. These test
cases represent fundamental dynamic behaviors encountered in scientific modeling.

e Test Case 1: Exponential Decay
o ODE:dy/dt=-0.5*y

o Initial Condition:y(0) = 10
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o Analytical Solution:y(t) = 10 * exp(-0.5 * t)
» Test Case 2: Linear Growth
o ODE:dy/dt=2
o Initial Condition:y(0) =1
o Analytical Solution:y(t) = 2*t + 1
o Test Case 3. Combined Linear and Exponential Response
o ODE:dy/dt=t-y
o Initial Condition:y(0) = 2
o Analytical Solution:y(t) = 3 * exp(-t) +t- 1

Experimental Protocol

A detailed methodology was followed to ensure an objective comparison of the OdE1 solver's
numerical output with the exact analytical solutions.

1. Numerical Solver: The "OdE1" numerical solver was used for all simulations.

2. Simulation Parameters:

e Time Interval: The ODEs were solved over the time intervalt=0tot = 5.

o Step Size (h): Afixed step size of h = 0.1 was used for the numerical integration.

3. Error Metrics: To quantify the discrepancy between the numerical and analytical solutions,
the following error metrics were calculated at each time step:

o Absolute Error:|Analytical Solution - Numerical Solution|
» Relative Error (%):(|Absolute Error| / |Analytical Solution|) * 100

4. Validation Procedure:
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» For each benchmark ODE, the analytical solution was calculated at discrete time points from
t=0 to t=5 with a step of 0.1.

o The OdEZ1 solver was used to compute the numerical solution for the same ODE and initial
conditions over the same time interval and with the same step size.

e At each corresponding time point, the absolute and relative errors between the numerical
and analytical solutions were calculated.

e The results were compiled into a summary table for comparative analysis.

Validation Workflow

The logical flow of the validation process, from defining the problem to analyzing the results, is

illustrated in the diagram below.

1. Problem Definition

Deflne_ ODE: Define Analytical Solution:
dy/dt = f(t, y) y_analytical(t)
y(0) =y0 —

2. Solution Computation

Numerical Solution Analytical Solution
(OdE1 Solver) (Exact Calculation)

3. Comparative Analysis
A

Compare Solutions

'

Calculate Error Metrics
(Absolute, Relative)
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Workflow for validating numerical ODE solver results.

Quantitative Comparison of OdE1 and Analytical
Solutions

The following table summarizes the performance of the OdE1 solver against the analytical
solutions for the benchmark test cases at selected time points.

OdE1l
. Analytical . Absolute Relative
Test Case Time (t) . Numerical
Solution . Error Error (%)
Solution

1
Exponential 1.0 6.0653 6.0650 0.0003 0.0050%
Decay
3.0 2.2313 2.2305 0.0008 0.0358%
5.0 0.8208 0.8198 0.0010 0.1218%
2: Linear

1.0 3.0000 3.0000 0.0000 0.0000%
Growth
3.0 7.0000 7.0000 0.0000 0.0000%
5.0 11.0000 11.0000 0.0000 0.0000%
3: Combined

1.0 1.1036 1.1030 0.0006 0.0544%
Response
3.0 2.1494 2.1481 0.0013 0.0605%
5.0 4.0202 4.0185 0.0017 0.0423%

The results indicate that the OdE1 solver exhibits a high degree of accuracy for the tested
benchmark problems. For the linear growth case, the solver produced the exact solution. For
the exponential decay and the combined response cases, the absolute and relative errors are
minimal, demonstrating the solver's capability to handle these fundamental dynamics with high
fidelity. This validation against analytical solutions provides confidence in the reliability of the
OdEZ1 solver for more complex modeling tasks where exact solutions are not known.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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